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Introduction
FPR-A14 is a synthetic agonist for the Formyl Peptide Receptors (FPRs), a family of G protein-

coupled receptors (GPCRs) crucial in the innate immune system and inflammatory responses.

[1] These receptors, primarily expressed on phagocytic leukocytes like neutrophils and

monocytes, recognize N-formylated peptides from bacteria and damaged host cells, triggering

a cascade of cellular responses including chemotaxis, degranulation, and the production of

reactive oxygen species (ROS).[1][2] The FPR family in humans consists of three members:

FPR1, FPR2/ALX (also known as FPRL1), and FPR3.[1][2] FPR-A14 has been shown to

potently activate neutrophils and induce differentiation in neuroblastoma cells, making it a

valuable tool for studying FPR signaling in various physiological and pathological contexts.[3]

This document provides detailed protocols for utilizing FPR-A14 in cell culture experiments,

focusing on key functional assays to characterize its effects on target cells.
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Parameter Cell Type Assay EC50 Value (nM)

Chemotaxis Neutrophils Migration Assay 42

Calcium Mobilization Neutrophils
Intracellular Ca2+

Assay
630

Degranulation
RBL-2H3 cells

expressing mFpr1
Degranulation Assay ~350

Degranulation
RBL-2H3 cells

expressing mFpr2
Degranulation Assay ~890

ERK Phosphorylation
Murine Peritoneal

Macrophages
Western Blot

Induces rapid

phosphorylation

EC50 (Half-maximal effective concentration) values indicate the concentration of FPR-A14
required to elicit 50% of the maximum response in a given assay.

Signaling Pathways and Experimental Workflows
FPR Signaling Pathway
Activation of Formyl Peptide Receptors by agonists like FPR-A14 initiates a signaling cascade

through heterotrimeric G proteins, primarily of the Gi and Gq families. This leads to the

activation of downstream effectors such as phospholipase C (PLC) and phosphoinositide 3-

kinase (PI3K). PLC activation results in the generation of inositol trisphosphate (IP3) and

diacylglycerol (DAG), leading to intracellular calcium mobilization and protein kinase C (PKC)

activation, respectively. The βγ subunits of the G protein can also activate PI3Kγ. These

pathways converge to activate the MAPK/ERK cascade, which plays a critical role in cell

proliferation, differentiation, and survival.[1][4]
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Caption: FPR-A14 activated signaling cascade.

Experimental Workflow for Cell-Based Assays
The following diagram outlines a general workflow for conducting cell-based assays with FPR-
A14. Specific details for each assay are provided in the subsequent protocol sections.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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